Cas no 2095678-97-8 (Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate)

• Product Name: Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate
• CAS No: 2095678-97-8
• MF: C₁₆H₂₄O₃
• MW: 264.359965324402
• MDL: MFCD28656729
• CID: 4558107
• Update Time: 2025-06-18

Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• Isopropyl 4-hydroxy-3,5-diisopropylbenzoate
• isopropyl 4-hydroxy-3,5-bis(isopropyl)benzoate
• 18B76DU85H
• propan-2-yl 4-hydroxy-3,5-di(propan-2-yl)benzoate
• Q27251993
• Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate

• MDL： MFCD28656729
• Inchi： 1S/C16H24O3/c1-9(2)13-7-12(16(18)19-11(5)6)8-14(10(3)4)15(13)17/h7-11,17H,1-6H3
• InChI Key： AQFMOBJQAQLNSL-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C(=O)OC(C)C)=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 264.17254462 g/mol
• Monoisotopic Mass: 264.17254462 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5
• Molecular Weight: 264.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate

Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate (CAS No. 2095678-97-8): An Overview

Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate (CAS No. 2095678-97-8) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its isopropyl groups and a hydroxy functional group, which confer specific properties that make it an interesting subject for research and development.

The molecular formula of Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate is C₁₆H₂₄O₃, and its molecular weight is approximately 264.36 g/mol. The compound's structure consists of a benzene ring substituted with two isopropyl groups at the 3 and 5 positions, and an isopropyl ester group at the 1 position, with a hydroxy group at the 4 position. This arrangement of functional groups imparts distinct physical and chemical properties to the molecule.

In terms of physical properties, Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate is a white crystalline solid at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The chemical reactivity of Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate is influenced by its functional groups. The hydroxy group can participate in hydrogen bonding and can be readily deprotonated to form an anion, making it useful in various synthetic transformations. The isopropyl ester group can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, which can further undergo a range of reactions such as esterification, amidation, and reduction.

In the pharmaceutical industry, Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate has shown promise as a potential drug candidate due to its ability to modulate specific biological pathways. Recent studies have explored its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be developed into a therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate has also been investigated for its potential use in materials science. Its unique combination of functional groups makes it suitable for use as a building block in the synthesis of advanced materials with tailored properties. For example, researchers have explored its use in the development of polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate typically involves multi-step processes that include the formation of the benzene ring with the desired substituents followed by functional group modifications. One common synthetic route involves the Friedel-Crafts alkylation of benzene with isopropyl chloride to form 3,5-diisopropylbenzene, which is then oxidized to introduce the hydroxy group at the 4 position. The resulting phenol is subsequently esterified with isopropanol to yield the final product.

The safety profile of Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate has been evaluated through various toxicity studies. These studies have shown that the compound has low acute toxicity when administered orally or dermally. However, like many organic compounds, it should be handled with appropriate safety measures to prevent inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound in laboratory settings.

In conclusion, Isopropyl 4-Hydroxy-3,5-diisopropylbenzoate (CAS No. 2095678-97-8) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.